Cas no 2121514-49-4 (4-Bromo-3-chloro-2-fluorophenylboronic acid)

• Product Name: 4-Bromo-3-chloro-2-fluorophenylboronic acid
• CAS No: 2121514-49-4
• MF: C₆H₄BBrClFO₂
• MW: 253.2612
• MDL: MFCD28142599
• CID: 5065052
• PubChem ID: 106761205
• Update Time: 2026-03-01

4-Bromo-3-chloro-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-2-fluorophenylboronic acid
• (4-bromo-3-chloro-2-fluorophenyl)boronic acid
• D71856
• 2121514-49-4
• CS-0189666
• AS-0673
• MFCD28142599

• MDL： MFCD28142599
• Inchi： 1S/C6H4BBrClFO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2,11-12H
• InChI Key： OHHNGHFCANJXQZ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(B(O[H])O[H])=C(C=1Cl)F

Computed Properties

• Exact Mass: 251.91603g/mol
• Monoisotopic Mass: 251.91603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on 4-Bromo-3-chloro-2-fluorophenylboronic acid

Introduction to 4-Bromo-3-chloro-2-fluorophenylboronic Acid (CAS No. 2121514-49-4)

4-Bromo-3-chloro-2-fluorophenylboronic acid, identified by its CAS number 2121514-49-4, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to the class of boronic acids, which are widely recognized for their utility as key intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis. The presence of multiple halogen substituents (bromo and chloro) alongside a fluorine atom on the aromatic ring endows this molecule with unique electronic and steric properties, making it a versatile building block for the development of complex molecular architectures.

The structural features of 4-bromo-3-chloro-2-fluorophenylboronic acid contribute to its remarkable reactivity and functionalization potential. The boronic acid moiety is highly susceptible to participation in cross-coupling reactions, enabling the formation of carbon-carbon bonds with a wide array of organic substrates. This capability is particularly valuable in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules. Furthermore, the electron-withdrawing nature of the fluorine atom and the electron-donating effects of the chlorine and bromine atoms modulate the reactivity of the aromatic ring, allowing for selective functionalization at specific positions.

In recent years, there has been a surge in research focused on leveraging halogenated boronic acids like 4-bromo-3-chloro-2-fluorophenylboronic acid for the development of novel pharmaceuticals. The pharmaceutical industry relies heavily on efficient synthetic routes to produce drug candidates, and boronic acids play a pivotal role in streamlining these processes. For instance, studies have demonstrated the utility of this compound in constructing heterocyclic scaffolds that are integral to many therapeutic agents. The ability to introduce precise functional groups through cross-coupling reactions facilitates the fine-tuning of pharmacological properties, such as solubility, bioavailability, and target specificity.

One particularly noteworthy application of 4-bromo-3-chloro-2-fluorophenylboronic acid is in the synthesis of kinase inhibitors, which are critical for treating a variety of cancers and inflammatory diseases. Kinases are enzymes that play a central role in cellular signaling pathways, and their overactivity or dysregulation is often associated with disease states. By employing this boronic acid derivative as a key intermediate, researchers can construct highly specific inhibitors that disrupt aberrant signaling networks. The incorporation of fluorine into these inhibitors often enhances metabolic stability and binding affinity, attributes that are crucial for effective drug design.

Another emerging area where 4-bromo-3-chloro-2-fluorophenylboronic acid has shown promise is in materials science. The compound’s ability to participate in cross-coupling reactions has been exploited to create advanced materials with tailored electronic properties. For example, researchers have utilized this boronic acid to synthesize conjugated polymers that exhibit excellent charge transport capabilities, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The halogen substituents influence the packing and intermolecular interactions within these polymers, thereby modulating their optoelectronic characteristics.

The synthesis of 4-bromo-3-chloro-2-fluorophenylboronic acid itself is a testament to the ingenuity of modern synthetic chemistry. While early methods relied on multi-step sequences involving halogenation and subsequent boronation, recent advances have led to more efficient one-pot procedures. These streamlined synthetic routes not only reduce costs but also minimize waste generation, aligning with the growing emphasis on green chemistry principles. Additionally, the development of novel catalysts has further enhanced the efficiency and selectivity of reactions involving this compound.

From a mechanistic standpoint, understanding how 4-bromo-3-chloro-2-fluorophenylboronic acid interacts with transition metals during cross-coupling reactions is essential for optimizing its utility. Computational studies have provided valuable insights into these processes by elucidating reaction pathways and identifying key intermediates. Such knowledge allows chemists to design better synthetic strategies and predict the outcomes of novel reactions involving this boronic acid derivative.

The impact of 4-bromo-3-chloro-2-fluorophenylboronic acid extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies often use this compound as a starting material for large-scale production runs due to its reliability and reproducibility. Moreover, its role in synthesizing complex drug molecules underscores its importance as an industrial chemical intermediate.

Looking ahead, future research endeavors may focus on expanding the scope of applications for 4-bromo-3-chloro-2-fluorophenylboronic acid by exploring new reaction conditions or coupling partners. Advances in flow chemistry could further enhance its industrial relevance by enabling continuous manufacturing processes that improve scalability and safety. Additionally, investigating its potential use in other fields beyond pharmaceuticals and materials science may uncover unexpected applications that could revolutionize multiple industries.

In conclusion,4-Bromo-3-chloro-2-fluorophenylboronic acid (CAS No. 2121514-49-4) is a multifaceted compound with broad utility across various scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on complex molecular constructions, particularly in drug discovery and advanced materials development. As research continues to uncover new applications for this compound,4-bromo-3-chloro-2-fluorophenylboronic acid is poised to remain at the forefront of innovation in organoboron chemistry.